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Compound of Interest

Compound Name: DL-ALANINE (13C3)

Cat. No.: B1580385

Get Quote

This guide provides an in-depth exploration of the physical properties, analytical

methodologies, and research applications of DL-Alanine-¹³C₃. It is intended for researchers,

scientists, and drug development professionals who are leveraging stable isotope-labeled

compounds to unravel complex biological systems.

Introduction: The Significance of Stable Isotope
Tracers
In the landscape of modern biomedical research, stable isotope-labeled compounds are

indispensable tools. DL-Alanine-¹³C₃, in which all three carbon atoms of the alanine molecule

are replaced with the heavy isotope ¹³C, offers a powerful lens through which to observe

metabolic pathways in real-time. Unlike radioactive isotopes, stable isotopes are non-

hazardous and can be safely employed in a wide array of experimental models, from cell

cultures to preclinical and clinical studies. The incorporation of ¹³C atoms provides a distinct

mass shift that enables precise tracking and quantification by mass spectrometry and imparts

unique spectral characteristics for nuclear magnetic resonance (NMR) spectroscopy.[1][2]

Alanine itself is a non-essential amino acid central to numerous metabolic processes, including

the glucose-alanine cycle, which facilitates the transport of nitrogen from peripheral tissues to
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the liver.[3][4] By using DL-Alanine-¹³C₃, researchers can meticulously trace the journey of the

alanine carbon skeleton through these interconnected pathways.

Physicochemical Properties of DL-Alanine-¹³C₃
A thorough understanding of the physical and chemical characteristics of DL-Alanine-¹³C₃ is

paramount for its effective use in experimental settings. These properties dictate crucial

parameters such as appropriate solvent selection, storage conditions, and the design of

analytical methods.

Property Value Source

Chemical Formula ¹³C₃H₇NO₂ [5]

Molecular Weight 92.07 g/mol [5][6]

Appearance
White to nearly white

solid/powder
[7][8]

Melting Point 289 °C (decomposes) [5]

Solubility Soluble in water [7][8]

Isotopic Purity Typically ≥99 atom % ¹³C [5]

Storage

Store at room temperature,

away from light and moisture.

For long-term storage in

solution, -20°C to -80°C is

recommended.

[9][6][10][11]

Note: Some properties are inferred from the unlabeled compound or the L-enantiomer due to

the limited availability of specific data for the DL-¹³C₃ form.

Core Applications in Research
The utility of DL-Alanine-¹³C₃ spans multiple domains of biomedical research, primarily

centered on its role as a metabolic tracer.
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Metabolic Flux Analysis (MFA): By introducing DL-Alanine-¹³C₃ into a biological system,

researchers can quantify the rates of metabolic pathways. The distribution of ¹³C atoms into

downstream metabolites provides a quantitative measure of pathway activity, offering

insights into cellular metabolism in both healthy and diseased states.

Drug Development: Understanding how a drug candidate impacts cellular metabolism is a

critical aspect of pharmacology. DL-Alanine-¹³C₃ can be used to assess the on-target and off-

target metabolic effects of novel therapeutics.[1][2][12]

Biomarker Discovery: Alterations in metabolic pathways are a hallmark of many diseases.

Tracer studies with DL-Alanine-¹³C₃ can help identify novel biomarkers for diagnosis,

prognosis, and monitoring of therapeutic response.

NMR-Based Structural Biology: While less common for a small molecule like alanine, ¹³C

labeling is a cornerstone of NMR studies for larger biomolecules like proteins.[11][13][14]

Analytical Methodologies: A Practical Approach
The two primary analytical techniques for tracing ¹³C-labeled compounds are Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS), often coupled with liquid

chromatography (LC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for identifying and quantifying ¹³C-labeled

metabolites.[15][16] The presence of the ¹³C nucleus provides a distinct signal that can be

readily detected.

Experimental Protocol: ¹³C NMR Analysis of Cell Extracts

Cell Culture and Labeling: Culture cells to the desired confluence. Replace the standard

medium with a medium containing a known concentration of DL-Alanine-¹³C₃. The labeling

duration will depend on the specific metabolic pathway under investigation and should be

optimized.

Metabolite Extraction:
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Aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline

(PBS).

Quench metabolism by adding a pre-chilled extraction solvent (e.g., 80% methanol).

Scrape the cells and collect the cell lysate.

Centrifuge to pellet cellular debris.

Collect the supernatant containing the metabolites.

Sample Preparation for NMR:

Lyophilize the supernatant to dryness.

Reconstitute the dried extract in a suitable NMR buffer (e.g., deuterated water with a

known concentration of an internal standard like DSS).

NMR Data Acquisition:

Acquire one-dimensional ¹³C NMR spectra. The specific acquisition parameters (e.g.,

pulse sequence, number of scans) will need to be optimized for the instrument and sample

concentration.

Data Analysis:

Process the NMR spectra (e.g., Fourier transformation, phasing, baseline correction).

Identify and quantify the peaks corresponding to DL-Alanine-¹³C₃ and its downstream

metabolites based on their chemical shifts.

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a highly sensitive and versatile technique for the analysis of ¹³C-labeled metabolites.

[17] It combines the separation power of liquid chromatography with the mass detection

capabilities of mass spectrometry.

Experimental Protocol: LC-MS based Tracer Analysis
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Sample Preparation: Follow the same cell culture, labeling, and metabolite extraction steps

as described for the NMR protocol.

LC Separation:

Inject the metabolite extract onto an appropriate HPLC or UHPLC column (e.g., a HILIC

column for polar metabolites).

Develop a gradient elution method to achieve chromatographic separation of the

metabolites of interest.

MS Detection:

The eluent from the LC column is introduced into the mass spectrometer.

Operate the mass spectrometer in a mode that allows for the detection of the different

isotopologues (molecules with different numbers of ¹³C atoms) of each metabolite. This

can be achieved through full scan mode or, for higher sensitivity and specificity, selected

ion monitoring (SIM) or parallel reaction monitoring (PRM).

Data Analysis:

Identify the peaks corresponding to the metabolites of interest based on their retention

time and mass-to-charge ratio (m/z).

Determine the relative abundance of each isotopologue for each metabolite.

Correct for the natural abundance of ¹³C to accurately determine the extent of labeling

from the DL-Alanine-¹³C₃ tracer.

Visualizing Metabolic Fate and Experimental
Workflow
Diagrams are essential for conceptualizing the flow of atoms in metabolic pathways and for

outlining experimental procedures.
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Caption: Metabolic fate of DL-Alanine-¹³C₃.
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Caption: Experimental workflow for a tracer study.

Conclusion
DL-Alanine-¹³C₃ is a versatile and powerful tool for the interrogation of cellular metabolism. Its

stable isotopic label allows for safe and precise tracing of the alanine carbon backbone through

a multitude of metabolic pathways. By employing robust analytical techniques such as NMR

and LC-MS, researchers can gain unprecedented insights into the metabolic reprogramming
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that occurs in various physiological and pathological contexts. The methodologies and data

presented in this guide serve as a foundational resource for the design and execution of

insightful and impactful stable isotope tracer studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

